N-[[4-(2-chlorophenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
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Description
Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple functional groups including a triazole ring, a sulfanyl group, and an amide group . The exact 3D structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
- Compound X exhibits antifungal activity. Researchers have investigated its effectiveness against various fungal strains, including those causing human infections. By inhibiting fungal growth, it could potentially serve as a novel antifungal agent in clinical settings .
- The triazole and benzamide moieties in Compound X make it an interesting candidate for cancer research. Scientists have explored its potential as a targeted therapy for specific cancer types. Further studies are needed to elucidate its mechanism of action and evaluate its efficacy against cancer cells .
- Some studies suggest that Compound X may modulate neurotransmitter systems. Researchers have investigated its impact on neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Its ability to cross the blood-brain barrier makes it an intriguing compound for drug development .
- Compound X’s thioether group and triazole ring hint at metabolic implications. Researchers have explored its role in metabolic pathways, particularly related to lipid metabolism and glucose homeostasis. Understanding its effects on metabolic enzymes could lead to therapeutic applications .
- Preliminary data indicate that Compound X possesses antibacterial properties. Investigations have focused on its efficacy against both Gram-positive and Gram-negative bacteria. It could potentially be developed into a new class of antibiotics .
- Researchers have studied Compound X in the context of mitochondrial dysfunction. Mitochondrial disorders, such as propionic acidemia, involve CoA-related pathways. Compound X’s benzamide structure suggests a potential role in CoA metabolism. Understanding its impact on mitochondrial function could lead to therapeutic strategies .
Antifungal Properties
Cancer Research
Neurological Disorders
Metabolic Disorders
Antibacterial Activity
Mitochondrial Dysfunction Research
properties
IUPAC Name |
N-[[4-(2-chlorophenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24ClN5O4S/c1-35-19-11-7-17(8-12-19)25(34)28-15-23-30-31-26(32(23)22-6-4-3-5-21(22)27)37-16-24(33)29-18-9-13-20(36-2)14-10-18/h3-14H,15-16H2,1-2H3,(H,28,34)(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCABBQFMTVGTNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3Cl)SCC(=O)NC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24ClN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
538.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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